Cas no 858515-94-3 (2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone)
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone is a fluorinated indole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoroacetyl and fluoroindole moieties enhance reactivity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The electron-withdrawing properties of the trifluoromethyl group improve electrophilicity, facilitating selective reactions in heterocyclic chemistry. Additionally, the fluorine substitution at the 7-position of the indole ring can influence binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of fluorinated analogs for drug discovery, where its structural features contribute to improved pharmacokinetic properties and target specificity.
858515-94-3 structure
Product Name:2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone
CAS No:858515-94-3
MF:C10H5F4NO
MW:231.146416425705
MDL:MFCD31536652
CID:4657530
PubChem ID:67256742
Update Time:2025-05-27
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone
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- MDL： MFCD31536652
- Inchi： 1S/C10H5F4NO/c11-7-3-1-2-5-6(4-15-8(5)7)9(16)10(12,13)14/h1-4,15H
- InChI Key： IZFCDYASNJHQAI-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C(C(C(F)(F)F)=O)=CNC=21
Computed Properties
- Exact Mass: 231.03072643g/mol
- Monoisotopic Mass: 231.03072643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.9Ų
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776978-5g |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone |
858515-94-3 | 95% | 5g |
$715 | 2024-07-20 | |
| eNovation Chemicals LLC | D776978-5g |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone |
858515-94-3 | 95% | 5g |
$715 | 2025-02-28 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY058848-5g |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone |
858515-94-3 | 95% | 5g |
￥4500.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | A055025-5g |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone |
858515-94-3 | 97% | 5g |
￥4680.00 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529797-5g |
2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one |
858515-94-3 | 98% | 5g |
￥6552.00 | 2024-07-28 | |
| eNovation Chemicals LLC | D776978-5g |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone |
858515-94-3 | 95% | 5g |
$715 | 2025-02-27 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY058848-5g |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone |
858515-94-3 | ≥95% | 5g |
¥5500.00 | 2025-04-12 | |
| Ambeed | A1187236-250mg |
2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one |
858515-94-3 | 95% | 250mg |
$178.0 | 2025-04-16 | |
| Ambeed | A1187236-1g |
2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one |
858515-94-3 | 95% | 1g |
$445.0 | 2025-04-16 | |
| Ambeed | A1187236-1g |
2,2,2-Trifluoro-1-(7-fluoro-1H-indol-3-yl)ethan-1-one |
858515-94-3 | 95% | 1g |
$445.0 | 2025-04-16 |
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:858515-94-3)2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone
Order Number:A923510
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:36
Price ($):690.0
Email:sales@amadischem.com
2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:858515-94-3)2,2,2-Trifluoro-1-(7-fluoro-3-indolyl)ethanone
Purity:99%
Quantity:5g
Price ($):690.0